Cas no 70638-48-1 (3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-1-(3-nitrophenyl)-)

• Product Name: 3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-1-(3-nitrophenyl)-
• CAS No: 70638-48-1
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• CID: 1745499
• Update Time: 2024-11-27

3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-1-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-1-(3-nitrophenyl)-

• Inchi： 1S/C10H9N3O3/c1-7-5-10(14)11-12(7)8-3-2-4-9(6-8)13(15)16/h2-6H,1H3,(H,11,14)
• InChI Key： SQLGURWPZBPCPZ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC([N+]([O-])=O)=C2)C(C)=CC(=O)N1

Computed Properties

• Exact Mass: 219.06447

Experimental Properties

• Density: 1.373±0.06 g/cm3(Predicted)
• Melting Point: 239 °C
• PSA: 75.48
• pka: 7.70±0.70(Predicted)